Cas no 2248397-09-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate
• CAS No: 2248397-09-1
• MF: C₁₉H₂₂N₂O₆
• MW: 374.387785434723
• CID: 6207205
• PubChem ID: 165729548
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6525819
• 2248397-09-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate

• Inchi： 1S/C19H22N2O6/c1-18(2,3)26-17(25)20-19(10-11-19)9-8-14(22)27-21-15(23)12-6-4-5-7-13(12)16(21)24/h4-7H,8-11H2,1-3H3,(H,20,25)
• InChI Key： HTBKMQFPLIBNAO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)=O

Computed Properties

• Exact Mass: 374.14778643g/mol
• Monoisotopic Mass: 374.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate (CAS No. 2248397-09-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate, identified by its CAS number 2248397-09-1, represents a significant advancement in the field of medicinal chemistry and pharmacological research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a dioxo group and a tert-butoxy carbonyl moiety in its structure suggests a high degree of functional complexity, which is often exploited in the design of bioactive molecules.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with isoindole derivatives being particularly noteworthy. The 1H-isoindol scaffold, a key structural feature of this compound, is known for its ability to interact with biological targets in a highly specific manner. This specificity is crucial for the development of drugs that exhibit high selectivity and low toxicity. The incorporation of a cyclopropylamine side chain further enhances the molecule's potential as a pharmacophore, providing additional opportunities for binding to biological receptors.

The tert-butoxy carbonyl group is another critical feature of this compound, serving as a protecting group in peptide synthesis and also contributing to the overall stability of the molecule. This group is often employed in medicinal chemistry to enhance the metabolic stability of drug candidates, ensuring that they remain active within the biological system for extended periods. The combination of these structural elements makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate a promising candidate for further investigation in drug development.

In the realm of pharmaceutical research, the synthesis and characterization of novel compounds are essential steps toward discovering new treatments for various diseases. The structural complexity of this molecule presents both challenges and opportunities for chemists and biologists alike. The dioxo group, for instance, can participate in hydrogen bonding interactions with biological targets, which may be leveraged to enhance binding affinity. Similarly, the cyclopropylamine moiety can adopt multiple conformations, allowing for versatile interactions with proteins and other biomolecules.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacological properties of molecules with greater accuracy. By leveraging these tools, scientists can accelerate the drug discovery process by identifying promising candidates early in the development pipeline. The study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butoxy)carbonyl]amino}cyclopropyl)propanoate exemplifies this trend, as computational models have been used to explore its potential interactions with various biological targets.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis methods, has been instrumental in achieving the desired molecular structure. These techniques not only improve efficiency but also allow for greater control over stereochemistry, which is critical for biological activity.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as NMR spectroscopy and mass spectrometry. These techniques provide detailed information about the molecular structure and purity of the sample. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the compound at an atomic level. This detailed structural information is essential for understanding how the molecule interacts with biological targets.

The potential applications of this compound extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using bioactive molecules as tools for chemical biology research. By studying how these molecules interact with cellular components, researchers can gain insights into fundamental biological processes and develop new experimental strategies. The unique structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(1-{[(tert-butooxy)carbonyl]amino}cyclopropyl)propanoate makes it an attractive candidate for such studies.

In conclusion, 1H-indolo[2',3':4',5']pyrrolo[3',4']pyrrole derivatives have shown immense potential as scaffolds for drug discovery due to their ability to modulate various biological pathways effectively.
With its intricate architecture featuring both
functional groups designed
for optimal interaction with
biomolecular targets,
this specific derivative stands
out as a promising candidate
for further exploration.
Its unique combination
of structural features positions it
as a valuable asset
in ongoing research efforts aimed at developing novel therapeutic agents that could address unmet medical needs.